Cas no 2052-07-5 (2-Bromo-1,1'-biphenyl)

2-Bromo-1,1'-biphenyl Properties

Names and Identifiers

• 2-Bromobiphenyl
• 2-Bromo-1,1'-biphenyl
• 1-bromo-2-phenylbenzene
• 2-Brombiphenyl
• 2-bromo-biphenyl
• 2-BROMODIPHENYL
• Biphenyl,2-bromo
• bromo-biphenyl
• bromo-biphenyl acid
• o-Bromobiphenyl
• pbb 1
• PBB NO 1
• 1,1'-Biphenyl, 2-bromo-
• Biphenyl, 2-bromo-
• 2-Bromo-diphenyl
• bromobiphenyl
• 1,1'-Biphenyl, bromo-
• GXS4234YXD
• KTADSLDAUJLZGL-UHFFFAOYSA-N
• NSC67353
• PubChem8879
• 2-bromo-1-phenylbenzene
• DSSTox_CID_4638
• 1-bromo-2-phenyl-benzene
• PBB N
• PS-7683
• BCP23395
• BROMOBIPHENYL, 2-
• DTXSID0024638
• PBB No. 1
• SMR001224489
• CHEMBL1462584
• CS-W001914
• AKOS005254299
• InChI=1/C12H9Br/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9
• NCGC00091586-03
• 2-BIPHENYLYL BROMIDE
• B0559
• CAS-2052-07-5
• EINECS 218-141-3
• MFCD00000065
• CCRIS 5888
• Tox21_400039
• FT-0634010
• NSC 67353
• Q27279344
• CX1316
• AC-4963
• 2-Bromobiphenyl, 96%
• NCIOpen2_003445
• A15027
• 1-(4-Methoxybenzyl)-2-oxopiperidin-3-yl?acetate
• W-107611
• SCHEMBL115115
• NCGC00091586-01
• MLS002152871
• SY013526
• 2052-07-5
• 2-PHENYLBROMOBENZENE
• NSC-67353
• AI3-11170
• HMS3039P09
• EN300-244186
• 2-biphenyl bromide
• -1,1'-BIPHENYL, 2-BROMO-2-bromo-1,1'-biphenyl2-BROMOBIPHENYL2-BROMODIPHENYLBROMOBIPHENYL(2-)PBB NO 12-bromo-1'-biphenylBiphenyl, 2-bromo-o-Bromobiphenyl2-Brombiphenylpbb 12-BROMOBIPHENYL 98.0+%2-Biphenylyl bromide2-PhenylbromobenzeneBiphenyl-2-yl bromide;2-Bromobiphenyl
• NCGC00091586-02
• UNII-GXS4234YXD
• 2-Bromo-1,1'-biphenyl #
• DTXCID704638
• NS00021835
• DB-006029
• m-biphenyl bromide
• O-BROMODIPHENYL
• +Expand

• MDL： MFCD00000065
• InChIKey： KTADSLDAUJLZGL-UHFFFAOYSA-N
• Inchi： 1S/C12H9Br/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H
• SMILES： BrC1=C([H])C([H])=C([H])C([H])=C1C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 1863156

Computed Properties

• Exact Mass: 231.98900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 231.988763
• Heavy Atom Count: 13
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.11610
• PSA: 0.00000
• Refractive Index: 1.628-1.63
• Water Partition Coefficient: Insoluble
• Boiling Point: 298°C(lit.)
• Melting Point: 1.5-2 ºC
• Flash Point: 113 ºC
• Color/Form: liquid
• Stability/Shelf Life: Stable, but light sensitive. Incompatible with strong oxidizing agents.
• Solubility: Insoluble
• Sensitiveness: Sensitive to light
• Density: 1.352

2-Bromo-1,1'-biphenyl Security Information

• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S23-S24/25-S37/39-S26
• Packing Group：II
• Packing Group：II
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes

2-Bromo-1,1'-biphenyl Customs Data

• HS CODE：29036990
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides